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Compound of Interest

Compound Name: Cbl-b-IN-1

Cat. No.: B8146261 Get Quote

Essential Safety and Handling Guide for Cbl-b-
IN-1
This guide provides crucial safety and logistical information for the handling and disposal of

Cbl-b-IN-1, a potent inhibitor of the E3 ubiquitin ligase Cbl-b. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

I. Compound Identification and Properties
Cbl-b-IN-1 is a small molecule inhibitor with an IC50 value of less than 100 nM.[1][2][3] It is

utilized in research to modulate immune responses by promoting T cell activation and cytokine

secretion.[1][3][4]
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Property Value Source

CAS Number 2368841-84-1 [1][5][6]

Molecular Formula C29H34N6O2 [5][6]

Molecular Weight 498.62 g/mol [5][6]

Solubility Soluble in DMSO (60 mg/mL) [5]

Storage

Store at -20°C for short-term

(up to 1 month) and -80°C for

long-term (up to 6 months).[1]

[5]

II. Personal Protective Equipment (PPE)
Due to the potent biological activity of Cbl-b-IN-1, appropriate personal protective equipment

must be worn at all times to prevent exposure through inhalation, skin contact, or accidental

ingestion.[7] The required PPE is determined by a risk assessment of the specific procedures

being performed.[8]
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Equipment Specification Purpose

Gloves
Two pairs of chemotherapy-

rated nitrile gloves.

To prevent skin contact with

the compound.[9]

Lab Coat/Gown

A disposable gown shown to

be resistant to hazardous

drugs.

To protect skin and clothing

from contamination.[9]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

of solutions containing the

compound.[8]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) may be required

when handling the powder

form outside of a certified

chemical fume hood to prevent

inhalation.

To prevent inhalation of

aerosolized particles.[7]

Face Shield
Recommended when there is

a significant risk of splashes.

To provide an additional layer

of protection for the face.[9]

III. Handling Procedures
A. Engineering Controls:

Chemical Fume Hood: All work with the solid form of Cbl-b-IN-1 should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Biosafety Cabinet (BSC): For procedures involving cell culture, a Class II BSC should be

used to maintain sterility and protect the user from aerosols.[7]

B. Procedural Workflow:
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Caption: Standard workflow for handling potent chemical compounds.

C. Step-by-Step Protocol for Solution Preparation:

Preparation: Before starting, ensure all necessary PPE is worn correctly.[9] Prepare the

workspace within a chemical fume hood by lining it with absorbent pads.

Weighing: Tare a suitable container on an analytical balance. Carefully weigh the desired

amount of Cbl-b-IN-1 powder.

Solubilization: Add the appropriate volume of DMSO to the container with the powder.[5] To

aid dissolution, the solution can be warmed to 37°C and sonicated.[5]

Storage of Stock Solution: Once fully dissolved, aliquot the stock solution into smaller, single-

use vials to avoid repeated freeze-thaw cycles.[5] Store the aliquots at -20°C or -80°C as

required.[1][5]

Labeling: Clearly label all vials with the compound name, concentration, solvent, and date of

preparation.

IV. Disposal Plan
All waste materials contaminated with Cbl-b-IN-1 must be disposed of as hazardous chemical

waste in accordance with institutional and local regulations.

Solid Waste: Contaminated PPE (gloves, gowns), absorbent pads, and weighing papers

should be collected in a designated, sealed hazardous waste container.
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Liquid Waste: Unused solutions and contaminated solvents should be collected in a clearly

labeled, sealed hazardous waste container. Do not pour down the drain.

Sharps: Needles and syringes used for transferring solutions should be disposed of in a

designated sharps container for hazardous chemical waste.

V. Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with a large amount of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

VI. Signaling Pathway
The following diagram illustrates the general principle of Personal Protective Equipment as a

barrier against laboratory hazards.
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Caption: PPE as a protective barrier against chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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